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Compound of Interest

Compound Name: Sulbactam-d5 (sodium)

Cat. No.: B15144320

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Sulbactam-d5 (sodium),
a deuterated analog of the B-lactamase inhibitor Sulbactam. This guide details its primary
suppliers, quantitative specifications, and a detailed experimental protocol for its application as
an internal standard in pharmacokinetic studies using liquid chromatography-tandem mass
spectrometry (LC-MS/MS).

Core Suppliers and Manufacturers

Sulbactam-d5 (sodium) is primarily available through specialized chemical suppliers that
focus on stable isotope-labeled compounds for research purposes. While many of these
companies are suppliers, some also offer custom synthesis, indicating manufacturing
capabilities. Key market players include:

o LGC Standards: A prominent supplier of reference materials, offering Sulbactam-d5
(sodium) with detailed product information.

o MedchemExpress: A supplier of research chemicals and bioactive compounds, providing
Sulbactam-d5 (sodium) with high purity.

o Clinivex: A supplier of various chemical products for research and development, listing
Sulbactam-d5 (sodium) among its offerings.
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o Toronto Research Chemicals (TRC): While not directly listed in the primary search, TRC is a
well-known manufacturer of complex organic chemicals and stable isotope-labeled
compounds and is a likely primary manufacturer.

o Custom Synthesis Specialists: Companies like Cambridge Isotope Laboratories, Inc.,
Moravek, Inc., and IsoSciences (now part of Entegris) are leaders in the custom synthesis of
stable isotope-labeled compounds and are potential primary manufacturers of Sulbactam-
d5 (sodium).[1][2][3]

The supply chain for Sulbactam-d5 (sodium) typically originates from a specialized
manufacturer of stable isotope-labeled compounds. This product is then distributed through
various chemical suppliers to research laboratories and drug development companies.
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Supply chain for Sulbactam-d5 (sodium).

Quantitative Data from Key Suppliers

The following tables summarize the available quantitative data for Sulbactam-d5 (sodium)
from prominent suppliers.

) ) Available
Supplier Catalog Number Purity .
Quantities
LGC Standards TRC-S699187 >95% (HPLC) 0.5 mg, 2.5 mg, 10 mg
MedchemExpress HY-B0334AS 99.90% 500 ug
- . 10 mg, 25 mg, 50 mg,
Clinivex RCLS3C47033 Not specified

100 mg

Note: Data is subject to change and should be verified on the supplier's website.

Experimental Protocol: Quantification of Sulbactam
in Human Plasma using LC-MS/MS with Sulbactam-
d5 (sodium) as an Internal Standard

The following protocol is a synthesized methodology based on established bioanalytical
methods for sulbactam.[4][5][6] This procedure details the use of Sulbactam-d5 (sodium) as
an internal standard for the accurate quantification of sulbactam in human plasma, a critical
component of pharmacokinetic studies.

Materials and Reagents

o Sulbactam (analyte) reference standard
e Sulbactam-d5 (sodium) (internal standard)
¢ Human plasma (with K2ZEDTA as anticoagulant)

o Acetonitrile (HPLC grade)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15144320?utm_src=pdf-body
https://www.benchchem.com/product/b15144320?utm_src=pdf-body
https://www.benchchem.com/product/b15144320?utm_src=pdf-body
https://www.benchchem.com/product/b15144320?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37212167/
https://pubmed.ncbi.nlm.nih.gov/36435082/
https://ajpaonline.com/HTMLPaper.aspx?Journal=Asian%20Journal%20of%20Pharmaceutical%20Analysis;PID=2023-13-1-3
https://www.benchchem.com/product/b15144320?utm_src=pdf-body
https://www.benchchem.com/product/b15144320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Ammonium acetate (LC-MS grade)

Ultrapure water

Preparation of Stock and Working Solutions

Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve Sulbactam reference
standard in a 50:50 (v/v) mixture of methanol and water.

Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve Sulbactam-
d5 (sodium) in a 50:50 (v/v) mixture of methanol and water.

Analyte Working Solutions: Serially dilute the analyte stock solution with a 50:50 (v/v) mixture
of acetonitrile and water to prepare a series of working solutions for calibration curve
standards and quality control (QC) samples.

IS Working Solution (e.g., 100 ng/mL): Dilute the IS stock solution with a 50:50 (v/v) mixture
of acetonitrile and water.

Sample Preparation (Protein Precipitation)

Label microcentrifuge tubes for calibration standards, QC samples, and unknown plasma
samples.

To 100 pL of plasma in each tube, add 10 pL of the IS working solution.

Vortex briefly to mix.

Add 300 pL of acetonitrile to each tube to precipitate the plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at 12,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube or a 96-well plate.
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Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 100 pL of the mobile phase.
Vortex to ensure complete dissolution.

The sample is now ready for injection into the LC-MS/MS system.
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Sample Preparation Workflow

100 pL Plasma Sample

Add 10 pL IS Working Solution

Vortex

Add 300 pL Acetonitrile

Vortex Vigorously

Centrifuge (12,000 rpm, 10 min, 4°C)

Transfer Supernatant

Evaporate to Dryness (Nitrogen, 40°C)

Reconstitute in 100 pL Mobile Phase
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Logical Flow of a Pharmacokinetic Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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